Cas no 319455-11-3 (Benzaldehyde,3-acetyl-4-fluoro-)

Benzaldehyde,3-acetyl-4-fluoro- structure

319455-11-3 structure

Product Name:Benzaldehyde,3-acetyl-4-fluoro-

CAS No:319455-11-3

Molecular Formula:C₉H₇O₂F

Molecular Weight:166.14908

CID:301257

PubChem ID:18668944

Benzaldehyde,3-acetyl-4-fluoro- Properties

Names and Identifiers

- Benzaldehyde,3-acetyl-4-fluoro-
- 3-Acetyl-4-fluorobenzaldehyde
- 319455-11-3
- DTXSID10595417
- SCHEMBL6928478
- InChIKey： RIAZJKYKUNOTNA-UHFFFAOYSA-N
- Inchi： InChI=1S/C9H7FO2/c1-6(12)8-4-7(5-11)2-3-9(8)10/h2-5H,1H3
- SMILES： C(C1=C(F)C=CC(C=O)=C1)(=O)C

Computed Properties

Exact Mass: 166.04301
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 2
Monoisotopic Mass: 166.04300762g/mol
Heavy Atom Count: 12
Complexity: 191
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.2
Topological Polar Surface Area: 34.1Å²

Experimental Properties

PSA: 34.14

Benzaldehyde,3-acetyl-4-fluoro- Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
abcr	AB609344-250mg	3-Acetyl-4-fluorobenzaldehyde; .	319455-11-3		250mg	€396.40

Benzaldehyde,3-acetyl-4-fluoro- Related Literature

1. Immobilisation and application of lipases in organic media

Patrick Adlercreutz Chem. Soc. Rev., 2013,42, 6406-6436
2. Synthesis of α-iodoketals from methyl ketonesvia sustainable and orthogonal tandem catalysis†

Yan Yang,Meng Gao,Wen-Ming Shu,Liu-Ming Wu,Dong-Xue Zhang,An-Xin Wu Org. Biomol. Chem., 2013,11, 1226-1233
3. Synthesis of curtain-like crumpled boehmite and γ-alumina nanosheets†

Je-Ruei Wen,Ming-Han Liu CrystEngComm, 2015,17, 1959-1967
4. Hydrogels formed from Fmoc amino acids†

Emily R. Draper,Kyle L. Morris,Marc A. Little,Jaclyn Raeburn,Catherine Colquhoun,Emily R. Cross,Tom. O. McDonald,Louise C. Serpell,Dave J. Adams CrystEngComm, 2015,17, 8047-8057
5. Molecular association induced by flow in solutions of some macromolecular polyelectrolytes

Discuss. Faraday Soc., 1958,25, 150-157
6. Synthesis of a vanadium analog of siliceous FER

J. Mater. Chem., 1999,9, 2459-2462
7. Synthesis and conformations of [2.n]metacyclophan-1-ene epoxides and their conversion to [n.1]metacyclophanes†

Thamina Akther,Shofiur Rahman,Paris E. Georghiou,Taisuke Matsumoto,Junji Tanaka,Carl Redshaw,Takehiko Yamato Org. Biomol. Chem., 2017,15, 3519-3527
8. Straightforward synthesis of MTW-type magnesium silicalite for CO2 fixation with epoxides under mild conditions†

Haimeng Wen,Yang Zhou,Yu Zhou,Jun Wang Catal. Sci. Technol., 2019,9, 5725-5735
9. A sustainable viscosity-sensitive isoliquiritigenin-based molecular sensor for liquid food safety inspection†

Minqing Kang,Fangzhi Xiong,Yanrong Huang,Xiuguang Yi Sustainable Food Technol., 2023,1, 100-106
10. Monthly record of analytical researches into food

Analyst, 1887,12, 200-201

319455-11-3 (Benzaldehyde,3-acetyl-4-fluoro-) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:319455-11-3)Benzaldehyde,3-acetyl-4-fluoro-

Purity:99%/99%/99%

Quantity:250mg/500mg/1g

Price($):235/322/438